2-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1,2-Dimethyl-1H-1,3-benzodiazol-5-yl)acetic acid, also known as DMBA, is a synthetic organic compound with a variety of applications in scientific research and laboratory experiments. DMBA is a useful tool for studying the biochemical and physiological effects of compounds, and its versatility makes it an attractive choice for researchers.
Scientific Research Applications
Anticancer Activity
Benzimidazole derivatives have shown promising results in the treatment of cancer . They inhibit various enzymes involved in cancer progression and have been extensively explored for their anticancer properties .
Antimicrobial Activity
Benzimidazole derivatives have demonstrated significant antimicrobial activities . They have been proven efficient against different strains of microbes .
Antitubercular Activity
A novel series of benzimidazole derivatives has been synthesized and screened for H37Rv inhibitor activity as a potential treatment for tuberculosis .
Antiviral Activity
Benzimidazole derivatives possess antiviral properties. They have been reported as antiviral agents with inhibitory activity against influenza A and Coxsackie B4 virus .
Anti-inflammatory Activity
Benzimidazole derivatives have shown anti-inflammatory properties. They can be used in the treatment of inflammatory diseases .
Antidiabetic Activity
Benzimidazole derivatives have been explored for their antidiabetic properties. They inhibit various enzymes involved in diabetes progression .
Antiparasitic Activity
Benzimidazole derivatives have shown antiparasitic properties. They have been used in the treatment of parasitic infections .
Neurological Applications
Benzimidazole derivatives have been used in neurology for the treatment of various neurological disorders .
properties
IUPAC Name |
2-(1,2-dimethylbenzimidazol-5-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c1-7-12-9-5-8(6-11(14)15)3-4-10(9)13(7)2/h3-5H,6H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTADKLDHTYMJFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1C)C=CC(=C2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,2-dimethyl-1H-1,3-benzodiazol-5-yl)acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.